Fermented soybean paste is widely used in food sauces and stews in East Asia. The main ingredients are soybeans, salt, and water. Therefore, it provides both proteins and inorganic nutrients. Fermented soybean paste consumed in South Korea is produced in South Korea and China. In this study, for 166 fermented soybean pastes collected in Korean markets, nine inorganic elements were analyzed by inductively-coupled plasma optical emission spectroscopy (ICP-OES), and partial least squares-discriminant analysis (PLS-DA) models were developed to classify the samples with respect to their provenances. Among these elements, Mg and Sr were effective variables for discriminating between fermented soybean pastes produced in South Korea and those produced in China. The model trained using Mg and Sr exhibited a classification accuracy of 92.7%. Discrimination power of Mg was rationalized by the difference in Mg concentration between the salts used in South Korea (sea salts) and those used in China (refined salts). Our results indicated that the elemental content of fermented soybean paste was significantly influenced by the salts used as the main ingredients. The combination of ICP-OES and PLS-DA has been suggested as a reliable methodology for discriminating fermented soybean pastes produced in South Korea and those produced in China.

To date, the majority of studies have assessed the health risks of toxic metals (TMs) in raw rice and/or in rice that is cooked in the laboratory under controlled conditions. However, people usually consume rice that is cooked in metallic cookware using ordinary cooking water and various additives. Therefore, this study focused on the contamination levels of TMs in raw rice and rice cooked under real conditions by the rural households of northern Iran. The levels of As and Cd in the cooking water used in rural households were negligible. The As levels in raw and cooked rice were 257 ± 134 and 243 ± 28 μg/kg, respectively, and the corresponding values for Cd were 8.54 ± 6.94 and 8.64 ± 3.18 μg/kg, respectively. Probabilistic health risk assessment showed unacceptable health risks for the As contamination of both raw and home-cooked rice but with different probability distributions. Overall, this study showed that the cooking water with low TMs levels was not sufficient for the significant reduction of these contaminants in rice during home cooking. Therefore, it is essential to monitor the TMs levels in home-cooked rice, instead of raw and/or artificially cooked rice, for a more realistic assessment of attributed health risks to the general public.

Visible near-infrared (Vis/NIR) spectroscopy has the capability of identifying apple watercore disorder online. However, the various distributions of watercore tissues had significant effects on the prediction of soluble solids content (SSC) and watercore severity index (WSI). In this study, based on the optical simulation method, two optical configurations were evaluated and applied to two batch samples. Under the dual-light source layout, the partial least squares regression (PLSR) model demonstrated superior prediction performance for SSC of identical-sized apples (batch 1). The root mean square error of the calibration set (RMSEC) was 0.34%, the root mean square error of the prediction set (RMSEP) was 0.37%, and the residual predictive deviation (RPD) was 3.78. RMSEC, RMSEP, and RPD for the PLSR-based WSI prediction model were 2.00%, 1.82%, and 1.69. While for apples of varying sizes (batch 2), with better RMSEC, RMSEP and RPD values of 0.35%, 0.43%, and 3.58 for SSC and 5.01%, 5.00% and 1.21 for WSI than in dual-light source layout, the four-light source layout outperformed the dual-light source layout. The experimental findings demonstrated that a detection system with a four-light source layout can mitigate the effects of apple size and watercore distribution on the efficacy of SSC and WSI prediction.

In this investigation, we screened the elements contamination and biomarkers responses in the American lobster, Homarus americanus from Bay of Fundy and St Mary’s Bay, Nova Scotia, Canada. To this end, concentrations of 15 element; As, Zn, Cd, Fe, Cu, Se, Mo, Mn, Sr, Hg, Pb, Co, Ni, Ca and Mg, in hepatopancreas, muscle and shell of lobsters were determined. Mo, Zn, Cu, Cd, Co, Ni and Fe reached their maximum in the hepatopancreas with 1.95, 123.56, 839.05, 59.47, 0.91, 2.11 and 79.15 μg g − 1 DW respectively. While As, Hg and Se recorded their maximum in the muscles with 82.04, 1.10, 12.45 μg g − 1 DW and Pb, Mn, Mg, Ca and Sr reached their highest concentrations in the shell with 1.82, 319, 12490.65, 195844.42 and 2411.52 μg g − 1 DW respectively. Thus, Glutathione S Transferase (GST) and Super Oxide Dismutase (SOD) biomarkers were analyzed in addition to total protein blood concentration. Our results revealed that the American lobster could prevent the element toxicity by moving non-essential elements to the shell and absorb those essentials from the shell to the soft tissues during the deep-shallow water migration. In addition, according to national and international standards guidelines concentrations, we can assume that the edible muscles of lobsters from Bay of Fundy and St. Mary’s Bay are in good quality for all studied elements except for Se. Moreover, Principal Components Analysis (PCA) showed clear segregation between the elements that are classified as toxic and those classified as essentials

In this study, a colorimetric assay was designed for ultrasensitive detection of chloramphenicol (CAP). In the presence of CAP, Ni-Fe layered double oxide/DNA networks (Ni-Fe LDO/DNA NWs) can be formed based on the combination of G-quadruplex (G4), DNA and magnetic Ni-Fe LDO nanosheets (NSs). Then, the as-formed Ni-Fe LDO/DNA NWs was applied to catalyze the oxidation of 3,3’,5,5’-tetramethylbenzidine (TMB) based on the enhanced peroxidase-like catalytic activity for the colorimetric analysis of CAP. To effectively enhanced the detection sensitivity, enzyme-free amplification methods including catalytic hairpin assembly (CHA) and hybridization chain reaction (HCR) were employed during this process. In addition, the background signal can be effectively reduced by means of the magnetic separation. Under optimal conditions, this strategy exhibited a wide linear range from 0.1 fM to 0.01 nM (r2 = 0.998), and the limit of detection (LOD) was obtained as 11.6 aM. Furthermore, the high specificity and stability of this strategy allowed its successful application to the quantitative analysis of residual CAP in genuine milk samples.

Determining the origin and authenticity of wine is a matter of rising interest among consumers and industry standards. The strontium isotopic ratio is regarded as an efficient technique for wine tracing. This study presents an assessment of the Sr isotope value in different matrices, including soil, grapes, and wine. Strontium isotopic maps were built using measured data. Diqing soil isotope ratios ranged between 0.714010 and 0.721999, and grape and wine isotope ratios ranged between 0.710029 and 0.718137, and 0.709508 and 0.718372, respectively. A high correlation was found between the Sr isotope ratios between of grapes and wines (R2 = 0.945), and a weak correlation was found between soil and grapes (R2 = 0.187). In general, the 87Sr/86Sr ratios of Diqing wine have a different range from those of wine from other countries. Compared to carbon isotope values, the oxygen isotope values have a wide diversity in wine from different regions. Elemental fingerprinting, light and heavy isotopes combined with discriminant analysis (DA) and random forest (RF) supported a relatively small wine geographical origin more effectively than the isotopes. This study is the first to focus on the Sr isotopes in different matrices (soil, grapes, and wine) from China and provides a data reference for tracing the provenance of wine.

Geographical traceability of marine bivalves has been explored continually, however the traceability results have not been recognized owing to the absence of a reasonable explanation for a certain model prediction. To address this problem, we employed an explainable machine learning to identify the origin of mussels based on stable isotope ratio and compositions of carbon (C), nitrogen (N), oxygen (O), and hydrogen (H). Our findings proved that the Extreme gradient boosting (XGBoost) model may be the best model based upon its high accuracy (93.75 %), precision (93.75 %), recall (94.51 %), F1 score (93.72 %) and AUC (0.990). The feature impact for model out of XGBoost was interpreted by SHapley Additive exPlanations (SHAP) on global and local perspective. This study demonstrated the potential of explainable machine learning to elucidate the complex relationships between desirable geographical information of mussels and the selected features.

Size and weight are one of the most important quality factors of strawberries along with color and taste. Based on these factors, the fruit can be marked as non-marketable as fresh fruit and culled or used for further processing, even though it provides a desirable taste and colour. In this study, differences in composition among fruit of different sizes and weights within two strawberry cultivars (‘Lycia’ and ‘Clery’) were evaluated (physical parameters, TSS, organic acids, sugars, anthocyanins, and other phenolic compounds). Ascorbic acid and sugar content (per fresh weight) were higher in larger fruit for both studied cultivars. In 'Lycia', the large fruit contained on average 20% more sugars and 35% more ascorbic acid. The small fruit showed higher anthocyanin content than the large fruit by 245 and 63.4 mg kg− 1 for 'Clery' and 'Lycia', respectively. However, the total organic acids content and peroxidase and polyphenol oxidase activity did not show any differences among the fruit of different sizes. Small-sized fruit can serve as a good source of antioxidants due to the high anthocyanin content and can be suitable for further processing due to the lower ascorbic acid content and higher anthocyanin content.

Speciation analysis of arsenic in edible oils is an important topic in terms of the assessment of its risks for human health and the quality of edible oils. In this study, high performance liquid chromatography – continuous flow hydride generation – flame atomic absorption spectrometry (HPLC-CFHG-FAAS) system after vortex assisted reverse phase spray-based fine droplet formation liquid phase microextraction (VA-RP-SFDF-LPME) method was proposed to qualify/quantify arsenite and total arsenic. Limit of detection (LOD) and limit of quantification (LOQ) for arsenite were calculated as 2.86 µg kg–1 (as As) and 9.52 µg kg–1 (as As), respectively. After the extraction/preconcentration process, a prereduction was carried out in the presence of 0.010 mol/L HCl (containing 0.39% L-cysteine) with heat (90±5 oC) for the determination of total arsenic content while arsenite was directly determined via the developed system. Recovery for arsenite and total inorganic arsenic were in the range of 91.5 – 120.4% and 90.0 – 104.4%, respectively. The developed method is proposed for the analysis of olive oil samples containing inorganic arsenic species. This is the first study to carry out the inorganic arsenic speciation in olive oil by HPLC-CFHG-FAAS system after the preconcentration of the species by the VA-RP-SFDF-LPME system. For the matrix including arsenite and arsenate, the developed method can be safely used to find the concentration of both species accurately.

Rhubarb, also known as pie plant, can be used for both food and medicine. The differences of quality characteristics of Rheum tanguticum in different regions are still uncharted and no method for geographical origin identification is available. Hence, 185 samples were collected from 37 sites in three provinces, the contents of nine major active ingredients and 16 elements were determined. The medicinal effect and quality of R. tanguticum in Qinghai were better, which was mainly reflected in the contents of rhein, sennoside A and gallic acid in Qinghai were higher than that in Sichuan and Gansu. Ecological factors, especially precipitation and light radiation, played an important role in producing higher contents of active ingredients in Qinghai R. tanguticum. Meanwhile, the differences of root element contents among regions were greater than that of rhizosphere soil, and root element were more conducive to the accumulation of major active ingredients. On this basis, LDA and OPLS-DA discriminant models with high prediction accuracy for R. tanguticum were established for the first time, and five elements (B, Cr, Cu, Na and Be) were selected as important markers for the geographic traceability. This study could provide references for quality control and evaluation of R. tanguticum in the future.